Heptadecylcyclohexane

Description

Heptadecylcyclohexane is a chemical compound characterized as a cyclohexane derivative . Cyclohexane derivatives, including heptadecylcyclohexane, find use as precursors in the synthesis of various molecules, such as monomers for polymers or intermediates in the production of spices . These derivatives can undergo hydrocyanation and hydrogenation processes to yield other cyclohexane derivatives containing cyano or amino groups, which are valuable in producing compounds with multiple functional groups like cyano, amino, alcohol, and carboxylic acid . Toray Industries produces a range of cyclohexane derivatives, including 1,2-Diaminocyclohexane and 2-Methoxycyclohexanone, which serve as chiral intermediates in the production of pharmaceuticals and agrochemicals .

In the context of research, preparing a research assistant resume involves highlighting skills in data collection, analysis, and specific knowledge relevant to the research field . A concise, well-organized resume that emphasizes key projects and accomplishments is more effective . Attention to detail is crucial, with examples of tasks such as data cleaning and managing large datasets being valuable . Similarly, experience with quality control and maintaining accurate records are important . When describing research experience, action verbs like analyzed, collaborated, conducted, and interpreted can effectively showcase contributions .

While heptadecylcyclohexane was not found explicitly in the search results, other polyoxygenated cyclohexane derivatives have been identified, such as those extracted from Kaempferia rotunda L. rhizomes, which have shown antifeedant activity against larvae of Spodoptera littoralis . These compounds, including (-)-6-acetylzeylenol, illustrate the diverse biological activities that cyclohexane derivatives can possess .

• CAS No.: 19781-73-8
• Product Name: Heptadecylcyclohexane
• Molecular Formula: C23H46
• Molecular Weight: 322.6 g/mol
• IUPAC Name: heptadecylcyclohexane
• Standard InChI: InChI=1S/C23H46/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20-23-21-18-16-19-22-23/h23H,2-22H2,1H3
• Standard InChIKey: VLHZQNGNJQYAIZ-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCC1CCCCC1
• Canonical SMILES: CCCCCCCCCCCCCCCCCC1CCCCC1
• PubChem Compound: 29777
• Last Modified: Sep 13 2023